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Compound of Interest

Compound Name: Chromium diboride

Cat. No.: B083542 Get Quote

Chromium diboride (CrB₂) coatings are gaining significant attention in various industries for

their exceptional hardness, high melting point, and excellent wear and corrosion resistance.

This guide provides a comparative analysis of the wear performance of CrB₂ and related

chromium-boron-based coatings when tested against different counterpart materials. The

information is compiled from recent experimental studies to assist researchers, scientists, and

engineers in selecting appropriate material pairings for demanding tribological applications.

Quantitative Wear Performance Data
The tribological performance of CrB₂ and similar coatings is critically dependent on the

counterpart material, as well as the specific test conditions such as load, speed, and

environment. The following table summarizes key quantitative data from various studies.
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Referen
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CrB₂/Cu

Composit

e

QCr0.5

Alloy

20A

Current
- Dry ~0.737

1.37 x

10⁻⁴
[1]

CrBCN

(25.1 at%

B)

SiC - - Water 0.16
2.1 x

10⁻⁷
[2]

CrBCN SiC - -
Artificial

Seawater
0.15

1.8 x

10⁻⁷
[2]

CrMoCN Al₂O₃ - - -
0.31 -

0.36

4.65 x

10⁻⁷ -

1.01 x

10⁻⁶

[2]

MoAlB Al₂O₃ 1 N - - -
Negligibl

e
[3]

MoAlB Al₂O₃ 10 N - - -
5.24 x

10⁻⁴
[3]

β-Si₃N₄ SiC 11 - 57 N 1 Hz -
0.15 -

0.36
- [4]

β-Si₃N₄ Si₃N₄ 11 - 57 N 1 Hz - 0.8 - 0.9 - [4]

Al₂O₃ (S-

HVOF)
- - - -

0.44 -

0.68

0.2 x

10⁻⁶
[5]

Experimental Protocols
The methodologies employed in the cited studies are crucial for interpreting the wear

performance data. Below are summaries of the key experimental procedures.
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CrB₂/Cu Composite Coating Evaluation[1]
Coating Deposition: Laser cladding was used to prepare the CrB₂/Cu composite coating on a

Cu-Cr alloy substrate.

Wear Testing: A current-carrying wear test was conducted to simulate the performance of

mobile-contact parts. The tests were performed with varying electric currents.

Characterization: The microstructure of the coatings was analyzed using X-ray diffraction

(XRD), optical microscopy, and scanning electron microscopy (SEM) with energy-dispersive

X-ray spectroscopy (EDS).

CrBCN Coating Tribological Testing[2]
Coating Deposition: Cr-B-C-N coatings with different boron contents were deposited on

Si(100) wafers and 316L stainless steels using a closed-field unbalanced magnetron

sputtering system by adjusting the CrB₂ target current.

Wear Testing: A ball-on-disk tribometer was used to evaluate the tribological properties in

water.

Characterization: The microstructure and mechanical properties were characterized using

XRD, X-ray photoelectron spectroscopy (XPS), SEM, and nano-indentation.

MoAlB Coating Wear Analysis[3]
Wear Testing: The tribological behavior of MoAlB was investigated against Al₂O₃ and 100Cr6

steel counterparts.

Characterization: The worn surfaces were analyzed using scanning electron microscopy,

atomic force microscopy, and Raman spectroscopy to understand the wear mechanisms.

Experimental Workflow for Wear Performance
Evaluation
The following diagram illustrates a typical experimental workflow for assessing the wear

performance of coatings.
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Caption: A generalized workflow for evaluating the wear performance of coatings.
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Discussion of Wear Mechanisms
The wear mechanisms of CrB₂ and related coatings are complex and depend on the specific

tribo-system.

Against Metallic Counterparts: When sliding against softer metallic counterparts like the

QCr0.5 alloy, adhesive wear is often a dominant mechanism for CrB₂-based coatings.[1]

Against Ceramic Counterparts: In pairings with hard ceramic counterparts such as SiC, the

formation of lubricious tribo-layers, like H₃BO₃ in an aqueous environment, can significantly

reduce both the friction coefficient and the wear rate.[2] For Al₂O₃ counterparts, the wear can

transition from mild to severe with increasing load, with abrasion being a key wear

mechanism.[3]

In summary, CrB₂ coatings and their derivatives demonstrate excellent wear-resistant

properties. However, their performance is intricately linked to the choice of counterpart material

and the operating environment. The formation of beneficial tribo-films, particularly in the

presence of specific environmental elements, appears to be a key factor in achieving low

friction and wear. Further research focusing on direct comparative studies under standardized

conditions is necessary to draw more definitive conclusions about the optimal counterpart

materials for CrB₂ coatings in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Wear Performance of Chromium Diboride (CrB₂)
Coatings: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083542#wear-performance-of-crb2-coatings-against-
different-counterparts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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